Cas no 2096341-66-9 (3-Bromo-5-hydroxyphenylboronic acid)

• Product Name: 3-Bromo-5-hydroxyphenylboronic acid
• CAS No: 2096341-66-9
• MF: C₆H₆BBrO₃
• MW: 216.825041294098
• MDL: MFCD18783115
• CID: 5075062
• PubChem ID: 53216317
• Update Time: 2026-03-01

3-Bromo-5-hydroxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-5-HYDROXYPHENYLBORONIC ACID
• (3-bromo-5-hydroxyphenyl)boronic acid
• AB76118
• Y2487
• E91681
• CS-0178254
• starbld0033951
• 2096341-66-9
• MFCD18783115
• 3-Bromo-5-hydroxyphenylboronic acid

• MDL： MFCD18783115
• Inchi： 1S/C6H6BBrO3/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3,9-11H
• InChI Key： VBZFFUITZWZGEE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(B(O)O)C=1)O

Computed Properties

• Exact Mass: 215.95934g/mol
• Monoisotopic Mass: 215.95934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7

Additional information on 3-Bromo-5-hydroxyphenylboronic acid

3-Bromo-5-hydroxyphenylboronic acid (CAS No. 2096341-66-9): A Comprehensive Overview

3-Bromo-5-hydroxyphenylboronic acid (CAS No. 2096341-66-9) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This boronic acid derivative is characterized by its unique functional groups, which include a bromine atom and a hydroxyl group, making it an attractive building block for a variety of chemical reactions and applications.

The bromine atom in 3-Bromo-5-hydroxyphenylboronic acid provides a valuable handle for further functionalization through various substitution reactions. The hydroxyl group, on the other hand, imparts polarity and reactivity, enabling the compound to participate in a wide range of chemical transformations. These features make 3-Bromo-5-hydroxyphenylboronic acid an essential reagent in the synthesis of complex organic molecules, particularly those with biological relevance.

In recent years, the use of boronic acids in Suzuki-Miyaura cross-coupling reactions has become increasingly prevalent in both academic and industrial settings. These reactions are widely used for the formation of carbon-carbon bonds, which are crucial for the synthesis of pharmaceuticals, agrochemicals, and advanced materials. 3-Bromo-5-hydroxyphenylboronic acid is particularly well-suited for such applications due to its high reactivity and stability under typical reaction conditions.

One of the key areas where 3-Bromo-5-hydroxyphenylboronic acid has shown promise is in the development of targeted drug delivery systems. The presence of the hydroxyl group allows for the formation of hydrogen bonds with various biomolecules, enhancing the compound's ability to interact with specific cellular targets. Additionally, the bromine atom can be readily substituted with other functional groups to fine-tune the properties of the final product, making it a valuable intermediate in the design of prodrugs and drug conjugates.

Recent studies have also explored the potential of 3-Bromo-5-hydroxyphenylboronic acid in cancer therapy. Researchers have found that this compound can be used as a scaffold for the synthesis of small molecules that selectively target cancer cells while sparing healthy tissues. For example, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of derivatives from 3-Bromo-5-hydroxyphenylboronic acid, which exhibited potent antiproliferative activity against various cancer cell lines.

Beyond its applications in medicinal chemistry, 3-Bromo-5-hydroxyphenylboronic acid has also found use in materials science. The compound's ability to form stable complexes with metal ions makes it an attractive candidate for the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. A recent study published in Chemistry of Materials demonstrated that MOFs synthesized using 3-Bromo-5-hydroxyphenylboronic acid exhibited high surface areas and excellent stability under various environmental conditions.

In addition to its synthetic utility, 3-Bromo-5-hydroxyphenylboronic acid has been investigated for its environmental applications. The compound's ability to form stable complexes with metal ions has led to its use in the removal of heavy metals from contaminated water sources. A study published in Environmental Science & Technology reported that 3-Bromo-5-hydroxyphenylboronic acid-based materials were highly effective in sequestering toxic metals such as lead and mercury from aqueous solutions.

The safety profile of 3-Bromo-5-hydroxyphenylboronic acid is another important consideration for its widespread use. While boronic acids are generally considered to be low-toxicity compounds, proper handling and storage practices should be followed to ensure safe usage. Researchers have conducted extensive toxicity studies on this compound and found it to be well-tolerated at relevant concentrations.

In conclusion, 3-Bromo-5-hydroxyphenylboronic acid (CAS No. 2096341-66-9) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and environmental remediation. Its unique combination of functional groups makes it an invaluable reagent for researchers and scientists working in these fields. As ongoing research continues to uncover new uses and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.